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Get Quote

An In-Depth Technical Guide to the Physical Properties of 3-Bromo-2,4-dimethylpyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromo-2,4-dimethylpyridine, a substituted pyridine derivative, is a heterocyclic organic

compound of significant interest in medicinal chemistry and organic synthesis.[1][2] Its

structural arrangement, featuring a pyridine core with bromine and methyl functional groups,

makes it a versatile building block for the synthesis of more complex molecules. The strategic

placement of the bromine atom allows for a variety of cross-coupling reactions, enabling the

introduction of diverse molecular fragments. This capability is particularly valuable in the field of

drug discovery, where it serves as a key pharmaceutical intermediate.[1][2] A thorough

understanding of its physical properties is paramount for its effective use in laboratory

synthesis, process development, and quality control. This guide provides a comprehensive

overview of the core physical and spectroscopic properties of 3-Bromo-2,4-dimethylpyridine,

supplemented with detailed experimental protocols and safety guidelines.
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Core Physicochemical Properties
The fundamental physical characteristics of 3-Bromo-2,4-dimethylpyridine are summarized in

the table below. These properties are essential for predicting its behavior in various solvents

and reaction conditions, as well as for its proper handling and storage.

Property Value Source

Molecular Formula C₇H₈BrN [3][4]

Molecular Weight 186.05 g/mol [3][4]

CAS Number 27063-93-0 [1][3][4]

Appearance Colorless oil [1]

Boiling Point 28-29 °C @ 40 Torr [2]

Density (Predicted) 1.415 ± 0.06 g/cm³ [2]

Spectroscopic Profile
Spectroscopic data is critical for the structural confirmation and purity assessment of 3-Bromo-
2,4-dimethylpyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy provides detailed information about the hydrogen atoms in the molecule.

The spectrum of 3-Bromo-2,4-dimethylpyridine exhibits distinct signals for the aromatic

protons and the methyl groups.

¹H NMR (400 MHz, CDCl₃): δ 8.18 (d, J = 5.0 Hz, 1H, pyH), 6.91 (d, J = 5.0 Hz, 1H, pyH),

2.61 (s, 3H, CH₃), 2.33 (s, 3H, CH₃)[1]

The downfield signals at 8.18 and 6.91 ppm are characteristic of the protons on the pyridine

ring, with their splitting pattern indicating their coupling. The singlets at 2.61 and 2.33 ppm

correspond to the two methyl groups.

Mass Spectrometry (MS)
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High-Resolution Mass Spectrometry (HRMS) is used to determine the precise mass of the

molecule, confirming its elemental composition.

HRMS (ESI+): m/z calculated for C₇H₉BrN [M+H]⁺ 185.9913, found 185.9918.[1]

The observed mass is in close agreement with the calculated mass, confirming the molecular

formula. The isotopic pattern for bromine (approximately 1:1 ratio of ⁷⁹Br and ⁸¹Br) would also

be a key feature in the mass spectrum.

Infrared (IR) Spectroscopy
The IR spectrum would show characteristic absorption bands for the C-H stretching of the

aromatic ring and methyl groups, as well as C=C and C=N stretching vibrations within the

pyridine ring. Key reported peaks include 2995, 2958, 2922, 1585, 1437, 1389, 1123, and 1024

cm⁻¹.[1]

Experimental Protocols
Synthesis of 3-Bromo-2,4-dimethylpyridine
The following protocol is based on a documented synthesis from 2,4-dimethylpyridine.[1][3]

Objective: To synthesize 3-Bromo-2,4-dimethylpyridine via electrophilic bromination of 2,4-

dimethylpyridine.

Materials:

2,4-dimethylpyridine

Bromine

Fuming Sulfuric Acid (20% SO₃)

Crushed Ice

Sodium Carbonate (Na₂CO₃)

Ethyl Acetate (EtOAc)
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Sodium Sulfate (Na₂SO₄)

Hexane

Procedure:

In a reaction vessel equipped with a reflux condenser and under stirring, dissolve 2,4-

dimethylpyridine (5.39 mL, 46.7 mmol) in fuming sulfuric acid (50 mL) at 0 °C.

Heat the reaction mixture to 165 °C in an oil bath.

Slowly add bromine (4.30 mL, 83.4 mmol) in 0.5 mL portions over a period of 5 hours.

Continue stirring at 155-175 °C for 20 hours.

After the reaction is complete, cool the solution to room temperature.

Pour the reaction mixture onto crushed ice (200 g) and stir for 1 hour.

Carefully neutralize the resulting orange solution with solid Na₂CO₃.

Dilute with water and extract with EtOAc (2 x 250 mL).

Combine the organic layers, dry with Na₂SO₄, and concentrate in a vacuum.

Purify the crude product by automated fast column chromatography (e.g., Biotage KP-Sil™

SNAP 340g column, 0-15% EtOAc/hexane) to yield 3-Bromo-2,4-dimethylpyridine as a

colorless oil.[1]
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Preparation

Reaction

Workup

Purification

Dissolve 2,4-dimethylpyridine
in fuming H₂SO₄ at 0 °C

Heat to 165 °C

Add Bromine over 5h

Stir at 155-175 °C for 20h

Cool to RT

Pour onto ice

Neutralize with Na₂CO₃

Extract with EtOAc

Dry (Na₂SO₄) & Concentrate

Column Chromatography
(EtOAc/Hexane)
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NMR Analysis MS Analysis

Purified Sample
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Acquire ¹H & ¹³C Spectra
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Analyze Spectrum

Click to download full resolution via product page

General Analytical Workflow for Compound Characterization.

Handling, Safety, and Storage
While a specific Safety Data Sheet (SDS) for 3-Bromo-2,4-dimethylpyridine was not available

in the search results, precautions for similar bromo-methyl-pyridines should be followed. These

compounds are often classified as irritants and may be harmful if swallowed or inhaled. [5][6][7]

Personal Protective Equipment (PPE): Always handle this chemical in a well-ventilated fume

hood. Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab

coat. [6]* Handling: Avoid contact with skin, eyes, and clothing. [8]Keep away from heat,

sparks, and open flames. [6]* Storage: Store in a tightly closed container in a cool, dry, and

well-ventilated area. [8]* Disposal: Dispose of waste in accordance with local, state, and

federal regulations. [6] It is imperative to consult the specific SDS provided by the supplier

before handling this compound.
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Conclusion
3-Bromo-2,4-dimethylpyridine is a valuable heterocyclic intermediate with well-defined

physical and spectroscopic properties. Its characterization through NMR and mass

spectrometry is straightforward, confirming its structure and purity. The provided synthesis

protocol offers a reliable method for its preparation, enabling its use in further research and

development. Adherence to strict safety protocols is essential when handling this and related

chemical compounds. This guide serves as a foundational resource for scientists and

researchers, facilitating the effective and safe utilization of 3-Bromo-2,4-dimethylpyridine in

their synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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